![molecular formula C8H9F2N B6205750 4-ethyl-2,5-difluoroaniline CAS No. 2025296-42-6](/img/no-structure.png)
4-ethyl-2,5-difluoroaniline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Ethyl-2,5-difluoroaniline is a derivative of aniline, which is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff . It is a variant of 2,5-difluoroaniline, with an ethyl group attached .
Molecular Structure Analysis
The molecular structure of this compound is similar to that of 2,5-difluoroaniline, with the addition of an ethyl group. The molecular weight of 2-ethyl-4,5-difluoroaniline is 157.16 .Properties
{ "Design of the Synthesis Pathway": "The synthesis of 4-ethyl-2,5-difluoroaniline can be achieved through a multi-step process involving the introduction of the ethyl and difluoro substituents onto aniline.", "Starting Materials": [ "Aniline", "Ethyl bromide", "Potassium carbonate", "Sodium hydride", "Hydrogen fluoride", "Sulfuric acid", "Sodium nitrite", "Hydrochloric acid" ], "Reaction": [ "Step 1: Nitration of aniline with a mixture of nitric and sulfuric acid to yield 4-nitroaniline.", "Step 2: Reduction of 4-nitroaniline with sodium hydride in the presence of ethanol to yield 4-aminoaniline.", "Step 3: Diazotization of 4-aminoaniline with sodium nitrite and hydrochloric acid to yield 4-diazoaniline.", "Step 4: Reaction of 4-diazoaniline with hydrogen fluoride to yield 4-fluoroaniline.", "Step 5: Alkylation of 4-fluoroaniline with ethyl bromide in the presence of potassium carbonate to yield 4-ethyl-2-fluoroaniline.", "Step 6: Fluorination of 4-ethyl-2-fluoroaniline with hydrogen fluoride to yield 4-ethyl-2,5-difluoroaniline." ] } | |
2025296-42-6 | |
Molecular Formula |
C8H9F2N |
Molecular Weight |
157.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.